molecular formula C9H9BrFN B15269544 2-(4-Bromo-3-fluorophenyl)cyclopropan-1-amine

2-(4-Bromo-3-fluorophenyl)cyclopropan-1-amine

Cat. No.: B15269544
M. Wt: 230.08 g/mol
InChI Key: XEDSGSRYSSNECI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-Bromo-3-fluorophenyl)cyclopropan-1-amine (CAS: 1955531-24-4) is a cyclopropane-containing compound with a molecular formula of C₉H₉BrFN and a molecular weight of 246.08 g/mol . Its structure features a cyclopropane ring directly bonded to an amine group and a 4-bromo-3-fluorophenyl substituent. The hydrochloride salt form (MW: 266.54 g/mol) is also documented, likely enhancing solubility for biological applications .

Properties

Molecular Formula

C9H9BrFN

Molecular Weight

230.08 g/mol

IUPAC Name

2-(4-bromo-3-fluorophenyl)cyclopropan-1-amine

InChI

InChI=1S/C9H9BrFN/c10-7-2-1-5(3-8(7)11)6-4-9(6)12/h1-3,6,9H,4,12H2

InChI Key

XEDSGSRYSSNECI-UHFFFAOYSA-N

Canonical SMILES

C1C(C1N)C2=CC(=C(C=C2)Br)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Bromo-3-fluorophenyl)cyclopropan-1-amine typically involves the cyclopropanation of a suitable phenyl derivative. One common method is the reaction of 4-bromo-3-fluorophenylmagnesium bromide with ethyl diazoacetate, followed by hydrolysis and amination to yield the desired cyclopropanamine .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

2-(4-Bromo-3-fluorophenyl)cyclopropan-1-amine undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding cyclopropanone derivatives.

    Reduction: Reduction reactions can convert the compound into cyclopropylamines with different substituents.

    Substitution: The bromine and fluorine atoms can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

    Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide or potassium cyanide.

Major Products Formed

    Oxidation: Cyclopropanone derivatives.

    Reduction: Cyclopropylamines with varied substituents.

    Substitution: Derivatives with different functional groups replacing bromine or fluorine.

Scientific Research Applications

2-(4-Bromo-3-fluorophenyl)cyclopropan-1-amine has several applications in scientific research:

    Chemistry: Used as a building block in the synthesis of more complex molecules.

    Biology: Investigated for its potential interactions with biological targets.

    Medicine: Explored for its potential therapeutic properties.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(4-Bromo-3-fluorophenyl)cyclopropan-1-amine involves its interaction with specific molecular targets. The cyclopropane ring and substituted phenyl group allow it to bind to enzymes or receptors, potentially modulating their activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison

Compound Name Molecular Formula Molecular Weight (g/mol) Substituents Key Features/Applications
2-(4-Bromo-3-fluorophenyl)cyclopropan-1-amine C₉H₉BrFN 246.08 4-Bromo-3-fluorophenyl, cyclopropane Potential kinase inhibitor intermediate; halogenated aromatic system enhances metabolic stability .
1-(4-Bromophenyl)cyclopropanamine C₉H₁₀BrN 212.09 4-Bromophenyl, cyclopropane Simpler analog; absence of fluorine reduces steric hindrance, possibly lowering target affinity .
2-{[4-(Trifluoromethyl)phenyl]methyl}cyclopropan-1-amine hydrochloride C₁₁H₁₃ClF₃N 283.68 Trifluoromethylphenyl, cyclopropane Hydrophobic CF₃ group improves membrane permeability; hydrochloride salt enhances solubility .
1-[2-(3-Bromo-4-fluorophenyl)cyclopropyl]ethan-1-amine C₁₁H₁₃BrFN 258.13 Bromo-fluoro substitution at phenyl, ethanamine chain Extended aliphatic chain may increase binding flexibility; isomerism alters pharmacokinetics .
2-(Cyclopropylmethoxy)-1-(4-fluorophenyl)propan-1-amine C₁₃H₁₈FNO 223.29 Cyclopropylmethoxy, fluorophenyl Methoxy group introduces hydrogen-bonding potential; larger structure suggests CNS-targeting applications .

Substituent Effects on Pharmacological Potential

  • Halogenation: Bromine and fluorine in 2-(4-Bromo-3-fluorophenyl)cyclopropan-1-amine enhance electrophilicity and binding affinity to hydrophobic enzyme pockets, a feature shared with kinase inhibitors like catequentinib (). Fluorine’s electron-withdrawing effect also improves metabolic stability compared to non-halogenated analogs .
  • This is observed in pseudo-natural product libraries where cyclopropane derivatives exhibit enhanced bioactivity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.